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Compound of Interest

Compound Name: Tetrachloroethylene

Cat. No.: B127269 Get Quote

Essential Safety and Handling Guide for
Tetrachloroethylene
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides critical safety protocols and logistical plans for the handling and disposal of

tetrachloroethylene (also known as perchloroethylene or PCE) in a laboratory setting.

Adherence to these procedures is essential for the protection of all personnel.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against the hazards of tetrachloroethylene, which include skin and eye irritation, respiratory

tract irritation, and potential long-term health effects such as liver damage and cancer.[1] The

following tables summarize the recommended PPE for various tasks involving this chemical.

A written respiratory protection program that complies with OSHA's standard (29 CFR

1910.134) is mandatory if respirators are used.[1] This program must include worker training, fit

testing, and medical evaluations.[1]
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Exposure Condition Recommended Respirator Type

Potential for exposure

NIOSH-approved respirator with an organic

vapor cartridge. A full facepiece provides more

protection than a half-mask. A powered-air

purifying respirator offers even greater

protection.[1]

Situations involving any level of vapor
Positive-pressure, self-contained breathing

apparatus (SCBA).[2]

Above NIOSH Recommended Exposure Limit

(REL)

Any self-contained breathing apparatus (SCBA)

with a full facepiece operated in a pressure-

demand or other positive-pressure mode. Or, a

supplied-air respirator with a full facepiece in

positive-pressure mode combined with an

auxiliary self-contained breathing apparatus.[3]

Emergency or unknown concentrations

Any supplied-air respirator with a full facepiece

operated in a pressure-demand or other

positive-pressure mode in combination with an

auxiliary self-contained breathing apparatus for

escape.

Key Experimental Protocol: Respirator Fit Testing

A crucial component of a respiratory protection program is fit testing to ensure a proper seal

between the respirator and the user's face. Both qualitative and quantitative fit tests are

acceptable under OSHA standards.

Qualitative Fit Test (QLFT) Protocol (Example using Isoamyl Acetate - Banana Oil):

Screening: The user must not eat, drink (except water), smoke, or chew gum for 15 minutes

before the test.

Sensitivity Test: The test administrator presents a vapor of isoamyl acetate to the user to

determine if they can detect the odor.

Test Enclosure: The user dons the respirator and an enclosure is placed over their head.
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Vapor Introduction: A test agent (isoamyl acetate) is introduced into the enclosure.

Exercises: The user performs a series of exercises for one minute each, including normal

breathing, deep breathing, turning the head side to side, moving the head up and down,

talking, and bending over.

Assessment: If the user can smell the banana oil at any point, the fit is inadequate, and the

respirator must be readjusted or a different size/model must be tried.

Direct skin contact with tetrachloroethylene should be avoided as it can cause irritation,

burns, and may be absorbed through the skin.[1][2]

Glove Material Recommendation

Polyvinyl Alcohol (PVA)
Recommended for handling tetrachloroethylene.

[1]

Viton®
Recommended for handling tetrachloroethylene.

[1]

Silver Shield®/4H®
Recommended for handling tetrachloroethylene.

[1]

Nitrile
Provides good resistance to perchloroethylene.

[4]

Natural Rubber/Neoprene
Not recommended for use with

perchloroethylene.[4]

Task Recommended Protection

Working with liquids that may splash Indirect vent goggles.[1]

Severe irritation/corrosion risk
A face shield is required in addition to goggles.

[1]

General Handling

Wear appropriate eye protection to prevent eye

contact.[5] Chemical splash goggles are

recommended.[6] An eyewash facility should be

readily available.[6]
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Appropriate protective clothing must be worn to prevent skin contact.[5][7]

Clothing Material Recommendation

Tychem® F, CPF3, BR, CSM, and TK
Recommended protective clothing materials for

tetrachloroethylene.[1]

Trellchem® HPS and VPS
Recommended protective clothing materials for

tetrachloroethylene.[1]

General Use

Wear appropriate personal protective clothing to

prevent skin contact.[5] Contaminated work

clothing should not be allowed out of the

workplace.[8] If clothing becomes wet or

significantly contaminated, it should be removed

immediately.[5]

Operational Plan: Handling and Storage
A comprehensive plan for the safe handling and storage of tetrachloroethylene is crucial to

minimize exposure and prevent accidents.

Workflow for Safe Handling of Tetrachloroethylene
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Workflow for Safe Handling of Tetrachloroethylene

Preparation

Handling

Post-Handling

Review SDS and SOPs

Ensure adequate ventilation

Verify availability of spill kit and eyewash/shower

Select and inspect appropriate PPE

Don appropriate PPE

Proceed to handling

Dispense chemical in a fume hood

Keep containers tightly closed when not in use Spill Occurs

If spill

Avoid inhalation of vapors and direct contact

Doff PPE following proper procedure

Complete handling

Decontaminate reusable PPE Dispose of contaminated disposable PPE as hazardous waste

Wash hands thoroughly

Evacuate and restrict access

Notify EH&S and supervisor

Use spill kit with appropriate PPE

Dispose of cleanup materials as hazardous waste

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of tetrachloroethylene, from

preparation to post-handling procedures and spill response.

Key Procedural Steps:

Training: All personnel must be trained on the hazards of tetrachloroethylene and the

proper handling and emergency procedures before working with the chemical.

Ventilation: Always handle tetrachloroethylene in a well-ventilated area, preferably within a

certified chemical fume hood, to keep airborne concentrations below permissible exposure

limits.[6]

Storage: Store in a cool, dry, well-ventilated area away from heat sources and direct sunlight.

[7] Keep containers tightly closed.[6] It should be segregated from incompatible materials

such as strong oxidizing agents, strong acids, and alkalis.[7] Do not store in aluminum

containers.[6]

Transport: Follow all regulations for the transportation of hazardous materials. Ensure

containers are properly secured to prevent tipping or leaking.[7]

Disposal Plan
Proper disposal of tetrachloroethylene and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Logical Relationship for Waste Disposal

Caption: A decision tree illustrating the proper containment and disposal pathway for

tetrachloroethylene-contaminated waste materials.

Key Disposal Procedures:

Waste Characterization: Tetrachloroethylene and materials contaminated with it are

considered hazardous waste.[1]

Containerization:
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Place all tetrachloroethylene-contaminated waste, including used gloves, disposable

clothing, and spill cleanup materials, into a designated, closable, and properly labeled

hazardous waste container.[9]

The container must be leak-proof and clearly marked with the words "Hazardous Waste"

and the specific contents.[9]

Spill Management:

In the event of a spill, evacuate the area and control entry.[1]

Absorb the spill with an inert material like sand or vermiculite and place it in a sealed

container for disposal.[1][6]

Do not wash spills into the sewer system.[1]

Decontamination of Reusable PPE:

If PPE is to be reused, a formal decontamination plan should be in place.[10]

This may involve washing with a suitable solvent, followed by soap and water. The

decontamination process itself will generate hazardous waste that must be properly

managed.

Final Disposal:

All tetrachloroethylene-contaminated waste must be disposed of through a licensed

hazardous waste management company in accordance with all federal, state, and local

regulations.[9] Incineration is a preferred method of disposal, which must be done in a way

that prevents the formation of toxic gases like phosgene.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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